Cas no 307545-27-3 (3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide)

• Product Name: 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide
• CAS No: 307545-27-3
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD02333128
• CID: 92693
• PubChem ID: 675234
• Update Time: 2025-10-29

3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Methylbenzyl)thio]-1H-1,2,4-triazole
• 3-Methylbenzyl 1H-1,2,4-triazol-3-yl sulfide
• methylbenzyltriazolylsulfide
• J-510376
• Bionet2_000459
• SR-01000464748-1
• AKOS001638130
• HMS1365E19
• 3-(3-Methyl-benzylsulfanyl)-4H-[1,2,4]triazole
• 3-[(3-methylbenzyl)thio]-4H-1,2,4-triazole
• 3-Methylbenzyl1H-1,2,4-triazol-3-ylsulfide
• CS-0333184
• 1H-1,2,4-Triazole, 5-[[(3-methylphenyl)methyl]thio]-
• AKOS002357294
• 8N-367S
• AKOS025136803
• SR-01000464748
• 3-{[(3-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazole
• 307545-27-3
• 3-((3-Methylbenzyl)thio)-1H-1,2,4-triazole
• 5-{[(3-Methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazole
• MFCD01568454
• DTXSID10350184
• 5-[(3-methylphenyl)methylsulfanyl]-1H-1,2,4-triazole
• 3-(m-tolylmethylsulfanyl)-4H-1,2,4-triazole
• FT-0680655
• SCHEMBL13870208
• 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide

• MDL： MFCD02333128
• Inchi： 1S/C10H11N3S/c1-8-3-2-4-9(5-8)6-14-10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
• InChI Key： SNOLZXFLVLBGMX-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 205.06700
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Color/Form: powder
• Density: 1.26
• Melting Point: 54.6-55.8°
• Boiling Point: 401.4°Cat760mmHg
• Flash Point: 196.6°C
• Refractive Index: 1.636
• PSA: 66.87000
• LogP: 2.40540
• Solubility: Not determined

3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide Security Information

• HazardClass：IRRITANT

Additional information on 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide

Introduction to 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide (CAS No. 307545-27-3)

The compound 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide, identified by the CAS registry number CAS No. 307545-27-3, is a heterocyclic compound with a unique structure that combines a triazole ring with a sulfide functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a benzene ring substituted with a methyl group at the meta position, which is further connected to a triazole ring via a sulfide linkage. This configuration imparts the compound with distinct chemical and physical properties that make it a valuable research subject.

Recent studies have highlighted the importance of heterocyclic compounds like 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide in drug discovery. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a promising scaffold for developing bioactive molecules. Researchers have explored the compound's potential as an inhibitor of various enzymes and receptors, which could lead to innovative therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide has shown promise in agrochemical research. Its ability to modulate plant growth and stress responses has been investigated in recent studies. For instance, scientists have found that this compound can enhance plant resistance to environmental stressors such as drought and salinity by influencing key signaling pathways. This makes it a potential candidate for developing eco-friendly pesticides and growth regulators.

The synthesis of CAS No. 307545-27-3 involves a multi-step process that typically includes the formation of the triazole ring followed by sulfuration with an appropriate sulfur source. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for large-scale applications. The stability of the sulfide functional group under various conditions has also been studied extensively, providing insights into its suitability for different industrial processes.

From a materials science perspective, 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfide exhibits interesting electronic properties that make it a candidate for advanced materials such as conductive polymers and organic semiconductors. Recent experiments have demonstrated its ability to act as an electron acceptor in organic photovoltaic devices, suggesting its potential role in improving device efficiency. These findings underscore the versatility of this compound across multiple disciplines.

In conclusion, CAS No. 307545-27-3, or 3-Methylbenzyl 1H-1,2,4-Triazol-3-Yl Sulfide, is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups provide a foundation for exploring novel applications and advancing technological innovations. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in various industries.